Cas no 2228803-33-4 (5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol
• CAS No: 2228803-33-4
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6121418
• PubChem ID: 165851868
• Update Time: 2025-05-20

5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol
• 2228803-33-4
• EN300-1798322

• Inchi： 1S/C11H17NO4/c1-11(6-12,16-3)7-4-8(13)10(14)9(5-7)15-2/h4-5,13-14H,6,12H2,1-3H3
• InChI Key： NRDGAAFIONWREX-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=C(C(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol

Introduction to 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol (CAS No. 2228803-33-4)

5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 2228803-33-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The presence of both amino and methoxy functional groups, combined with a benzene-1,2-diol core, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

The compound’s structure consists of a benzene ring substituted with two methoxy groups at the 3rd and 5th positions, and an amino group attached to a propyl chain that is further substituted with another methoxy group at the 2nd position. This arrangement creates a highly polar molecule with multiple sites for potential interaction with biological systems. The 1,2-diol moiety enhances the molecule’s solubility in polar solvents, which is a critical factor in drug formulation and delivery.

In recent years, there has been growing interest in molecules that exhibit multitarget interactions, as this approach can lead to the development of drugs with enhanced efficacy and reduced side effects. The structural features of 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol make it an attractive candidate for such multitarget drug design strategies. Specifically, the amino group can interact with enzymes or receptors via hydrogen bonding or ionic interactions, while the methoxy groups can modulate lipophilicity and metabolic stability. The benzene-1,2-diol core is known to be bioisosteric with other dihydroxy aromatic compounds that have demonstrated therapeutic effects in various diseases.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Emerging research indicates that molecules containing the benzene-1,2-diol scaffold may have neuroprotective properties by inhibiting oxidative stress and modulating neurotransmitter systems. Additionally, the presence of an amino group suggests that it could interact with neurotransmitter receptors or enzymes involved in synaptic transmission. For instance, studies have shown that certain aromatic diamines can serve as precursors or analogs for drugs targeting serotonin or dopamine pathways, which are implicated in conditions such as depression, anxiety, and Parkinson’s disease.

The methoxy substituents in 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol not only influence the molecule’s electronic properties but also contribute to its metabolic profile. These groups can be oxidized or demethylated by cytochrome P450 enzymes, providing insights into how the compound might be processed in vivo. Understanding these metabolic pathways is crucial for predicting drug efficacy and safety. Furthermore, the propyl chain attached to the amino group introduces additional conformational flexibility, which could allow the molecule to adopt multiple binding poses within biological targets.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol with unprecedented accuracy. Molecular docking studies have suggested that this compound could bind to various protein targets, including kinases, phosphodiesterases, and transporters. These interactions may underpin its potential therapeutic effects across multiple disease areas. For example, inhibition of certain kinases has been linked to anti-inflammatory responses, while modulation of phosphodiesterase activity could impact cyclic nucleotide signaling pathways involved in muscle contraction and learning memory.

In addition to its pharmacological potential, 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol represents an interesting case study for synthetic chemists exploring new methodologies for constructing complex heterocyclic frameworks. The synthesis of this compound involves multi-step reactions that showcase modern techniques such as transition-metal-catalyzed cross-coupling and asymmetric hydrogenation. These synthetic strategies not only yield the target molecule but also provide valuable insights into optimizing reaction conditions for scalability and sustainability.

The growing emphasis on green chemistry has prompted researchers to develop synthetic routes that minimize waste and hazardous byproducts. In the case of 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol, efforts are being made to employ catalytic systems that enhance atom economy and reduce energy consumption. Such approaches align with global initiatives to promote environmentally responsible chemical synthesis while maintaining high yields and purity standards.

From a medicinal chemistry perspective, the structural diversity offered by compounds like 5-(1-amino-2-methoxypropan-2-yl)-3-methoxybenzene-1,2-diol serves as a foundation for generating libraries of analogs through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). By systematically modifying functional groups or substituents while retaining key pharmacophoric elements, researchers can identify derivatives with improved pharmacokinetic profiles or novel mechanisms of action. This iterative process is essential for translating early-stage hits into viable drug candidates ready for clinical evaluation.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For instance, methoxylated aromatic compounds are frequently used as intermediates in synthesizing herbicides or fungicides due to their stability under environmental conditions yet reactivity under biological transformation pathways. Similarly, derivatives featuring amino functionalities can serve as monomers for polymerization reactions leading to advanced materials with tailored properties.

As research continues to uncover new biological functions and therapeutic opportunities, 5-(1-amino - 2 - meth oxy pro pan - 2 - yl ) - 3 - meth oxy ben ze ne - 1 , 2 - di ol ( CAS No . 2228803 - 33 - 4 ) stands out as a versatile scaffold worthy of further investigation . Its unique combination of structural features positions it at the intersection of multiple disciplines within chemical biology , offering both challenges and rewards for scientists seeking innovative solutions across medicine , agriculture , and materials engineering .